Silver-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds to construct polysubstituted furans†
Organic Chemistry Frontiers Pub Date: 2022-09-05 DOI: 10.1039/D2QO01224C
Abstract
An efficient synthesis of polysubstituted furans by Ag(I)-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds is reported. The methodology was characterized by availability of starting materials, good functional group tolerance, and the successful construction of heterocycle-substituted furans. The utilization of this method was evidenced by the gram-scale synthesis and further elaboration of the product. In addition, preliminary control experiments ruled out the formation of an alkynyl silver intermediate.
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Journal Nameļ¼Organic Chemistry Frontiers
Research Products
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CAS no.: 16096-33-6
